Cas no 1804820-44-7 (5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804820-44-7
• MF: C₇H₄F₄N₂O₄
• MW: 256.111275672913
• CID: 4828861
• Update Time: 2025-06-07

5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C7H4F4N2O4/c8-3-1-5(17-7(9,10)11)6(13(15)16)12-4(3)2-14/h1,14H,2H2
• InChI Key： QCMHDTRELDDYIT-UHFFFAOYSA-N
• SMILES： FC1=CC(=C([N+](=O)[O-])N=C1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2

Additional information on 5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol

Introduction to 5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804820-44-7)

5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1804820-44-7, represents a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The presence of multiple fluorinated and nitro substituents enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery initiatives.

The molecular structure of 5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol consists of a pyridine core functionalized with a hydroxymethyl group at the 6-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 3-position. This arrangement imparts distinct electronic and steric properties that are highly conducive to further derivatization. The fluorine atoms, in particular, play a pivotal role in modulating the pharmacokinetic profile of derived compounds by influencing lipophilicity and metabolic stability.

In recent years, there has been an increasing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The nitro group in 5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol not only serves as a handle for further chemical modifications but also contributes to the compound's ability to interact with biological targets through redox processes. This property has been exploited in the development of novel therapeutics for conditions such as cancer and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. The fluorinated pyridine scaffold provides an excellent platform for designing molecules that can selectively inhibit aberrant kinase activity. Recent studies have demonstrated that derivatives of 5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol exhibit potent inhibitory effects on specific kinases, making them promising candidates for further development.

The trifluoromethoxy group at the 3-position of the pyridine ring is another key feature that enhances the pharmacological properties of this compound. Fluoro-substituted compounds are well-known for their improved metabolic stability and binding affinity to biological targets. This has led to numerous patents and clinical trials focusing on fluorinated molecules as drugs or drug candidates. The methoxymethyl (MOM) protecting group on the hydroxymethyl moiety ensures stability during synthetic transformations while allowing for selective deprotection under mild conditions.

Recent advances in computational chemistry have further highlighted the significance of 5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol as a building block for drug discovery. Molecular docking studies have revealed that this compound can interact with various protein targets with high specificity, suggesting its utility in designing targeted therapies. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this molecule, which are essential for optimizing its pharmacological properties.

The synthesis of 5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, metal-catalyzed cross-coupling processes, and oxidation-reduction steps. The use of advanced catalytic systems has enabled more efficient and sustainable synthesis methods, aligning with green chemistry principles.

In conclusion, 5-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804820-44-7) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.